Cas no 2229210-82-4 (tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate
• CAS No: 2229210-82-4
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• CID: 6082953
• PubChem ID: 165779474
• Update Time: 2025-05-20

tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate
• EN300-1898082
• tert-butyl N-[1-(2-bromo-5-methoxyphenyl)-2-oxoethyl]carbamate
• 2229210-82-4

• Inchi： 1S/C14H18BrNO4/c1-14(2,3)20-13(18)16-12(8-17)10-7-9(19-4)5-6-11(10)15/h5-8,12H,1-4H3,(H,16,18)
• InChI Key： RCRXZCFQBXXAQX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C=O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 343.04192g/mol
• Monoisotopic Mass: 343.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate

tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229210-82-4): An Overview of Its Synthesis, Properties, and Applications

tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229210-82-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a brominated aromatic ring, and a methoxy substituent. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The synthesis of tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate typically involves several well-defined steps. One common approach is to start with 2-bromo-5-methoxybenzaldehyde, which undergoes a condensation reaction with tert-butyl carbamate to form the desired product. This reaction is often catalyzed by a base such as potassium carbonate or sodium hydride. The resulting intermediate is then subjected to an oxidation step to introduce the ketone functionality, typically using an oxidizing agent like Dess-Martin periodinane or Jones reagent. The final product is purified through column chromatography or recrystallization to ensure high purity and yield.

In terms of physical and chemical properties, tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate is a white crystalline solid with a melting point of approximately 135°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

The biological activity of tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate has been the subject of several recent studies. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. Additionally, animal models have shown that it can reduce pain sensitivity and inflammation in rats with induced arthritis.

One of the key advantages of tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate is its ability to cross the blood-brain barrier (BBB). This property is crucial for its potential use in central nervous system (CNS) disorders such as Alzheimer's disease and multiple sclerosis. Recent studies have shown that the compound can modulate the activity of certain neurotransmitters and receptors in the brain, potentially leading to improved cognitive function and reduced neuroinflammation.

The pharmacokinetic profile of tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate has also been investigated. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for both acute and chronic dosing regimens. However, further studies are needed to optimize its pharmacokinetic properties and to evaluate its safety profile in humans.

In addition to its therapeutic potential, tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate has also found applications in chemical synthesis as a building block for more complex molecules. Its reactivity and functional group compatibility make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. For example, it can be used as a starting material for the synthesis of novel antiviral agents or as a precursor for the preparation of advanced materials with unique properties.

The environmental impact of tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate has also been considered in recent research. Studies have shown that it degrades rapidly under environmental conditions, minimizing its potential for bioaccumulation or long-term environmental effects. However, proper disposal methods should still be followed to ensure environmental safety.

In conclusion, tert-butyl N-1-(2-bromo-5-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229210-82-4) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in both academic research and industrial applications.